BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Sensor Data
Fusion in Prognostics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PHM16

Cat. No.: B13439885

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of methodologies for fusing sensor data to
achieve more accurate prognostics, with a focus on predicting the Remaining Useful Life (RUL)
of complex systems. The protocols outlined are designed to be adaptable for a range of
applications, from industrial machinery to monitoring equipment in drug development and
manufacturing processes.

Introduction to Sensor Fusion for Prognostics

Prognostics and Health Management (PHM) is a critical discipline for ensuring the reliability
and safety of engineered systems. A key aspect of PHM is the ability to accurately predict the
RUL of a component or system, enabling proactive maintenance and reducing the risk of
unexpected failures. Multi-sensor data fusion techniques have emerged as a powerful
approach to enhance prognostic accuracy by combining data from various sensors to obtain a
more complete and reliable assessment of a system's health.[1]

The core idea behind sensor fusion is to leverage the complementary information provided by
different sensors to overcome the limitations of any single sensor. This can lead to a more
robust and accurate Health Index (HI), which is a quantitative measure of a system's
degradation. This HI is then used as the basis for RUL prediction.

General Prognostic Workflow
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The process of developing a prognostic model using sensor fusion typically follows a structured
workflow. This workflow can be broken down into several key stages, from data acquisition to
RUL prediction and model validation.
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Figure 1: General workflow for prognostic model development using sensor fusion.
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Data Presentation: The C-MAPSS Dataset

A widely used benchmark dataset for developing and validating prognostic models is the
Commercial Modular Aero-Propulsion System Simulation (C-MAPSS) dataset provided by
NASA. This dataset contains simulated time-series data for a fleet of turbofan engines under

different operational conditions and fault modes.[2][3][4][5]

Table 1: Description of C-MAPSS Sensor Data
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Sensor Name Description Units
T2 Total temperature at fan inlet K
T24 Total temperature at LPC K
outlet
T30 Total temperature at HPC K
outlet
T50 Total temperature at LPT outlet K
P2 Pressure at fan inlet psia
P15 Total pressure in bypass-duct psia
P30 Total pressure at HPC outlet psia
Nf Physical fan speed rpm
Nc Physical core speed rpm
epr Engine pressure ratio (P50/P2) -
ps30 Static pressure at HPC outlet psia
phi Ratio of fuel flow to ps30 pps/psi
NRf Corrected fan speed rpm
NRc Corrected core speed rpm
BPR Bypass Ratio -
farB Burner fuel-air ratio -
htBleed Bleed Enthalpy -
Nf_dmd Demanded fan speed rpm
PCNIR_dmd Demanded corrected fan om
speed
w31 HPT coolant bleed lbm/s
W32 LPT coolant bleed lbm/s
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Table 2: Example of Preprocessed C-MAPSS Sensor Data (FDOO1 Training Set, Engine 1)

Sens Sens Sens Sens Sens Sens Sens Sens
Cycle RUL
or2 or3 or4 or7 or8 or11 or 12 or 15

1589.7 1400.6 2388.0

1 641.82 554.36 47.47 521.66 8.4195 191
0 0 6
1591.8 1403.1 2388.0

2 642.15 553.75 47.49 522.28 8.4318 190
2 4 4
1587.9 1404.2 2388.0

3 642.35 554.26 47.27 522.42 8.4178 189
9 0 8
1602.3 1422.8 2388.2

190 643.52 9 9 551.41 5 48.04 520.69 8.5248 2
1600.9 14249 2388.2

191 643.55 551.25 48.15 520.83 85236 1
3 3 6
1602.3  1425.7 2388.2

192 643.68 0 ; 550.94 4 48.20 521.05 85211 O

Note: This table shows a subset of sensors and data points for illustrative purposes. The full
dataset contains 21 sensors and data for 100 engines in this particular subset.

Experimental Protocols

This section provides detailed methodologies for key experiments in sensor data fusion for
prognostics.

Protocol 1: Data Preprocessing and Feature Engineering

Objective: To prepare the raw sensor data for input into prognostic models and to extract
meaningful features that capture the degradation trend.

Materials:

© 2025 BenchChem. All rights reserved. 6/15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Raw time-series sensor data (e.g., C-MAPSS dataset).

e Python environment with libraries such as Pandas, NumPy, and Scikit-learn.
Procedure:

o Data Loading: Load the time-series data for each engine into a Pandas DataFrame.

» Data Cleaning: Handle any missing or erroneous data points. For the C-MAPSS dataset, this
is generally not an issue.

» Feature Selection: Identify and remove sensors that do not show a clear degradation trend
or are constant throughout the engine's life. This can be done by visual inspection of sensor
plots or by using statistical methods to measure monotonicity and trendability.[6]

o Data Normalization: Scale the sensor data to a common range (e.g.,[2] or [-1, 1]) to ensure
that sensors with larger value ranges do not dominate the fusion process. Min-Max scaling is
a common technique.[1]

o X_scaled = (X - X_min) / (X_max - X_min)

o Time-Windowing: For time-series models like LSTMs, segment the data into overlapping
windows of a fixed size. Each window will consist of a sequence of sensor readings and the
corresponding RUL at the end of that sequence will be the target variable.[7][8]

o Feature Extraction: From each window, extract statistical features that can capture the
temporal dynamics of the sensor data. Examples include:

o Mean

Standard deviation

[¢]

Skewness

[e]

Kurtosis

(¢]

[¢]

Root Mean Square (RMS)

© 2025 BenchChem. All rights reserved. 7/15 Tech Support


https://github.com/vrr187/Remaining_Useful_Life_Prediction
https://www.youtube.com/watch?v=04dx0KpvKNE
https://thecavepearlproject.org/2024/05/01/how-to-normalize-a-set-of-pressure-sensors/
https://milvus.io/ai-quick-reference/what-is-a-sliding-window-approach-in-time-series-forecasting
https://m.youtube.com/watch?v=KrOg5YMhFI4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Crest Factor

Protocol 2: Health Index (HI) Construction

Objective: To fuse the information from multiple sensors into a single, comprehensive Health

Index that represents the overall degradation of the system.[7][9][10][11][12][13]

Materials:

e Preprocessed and feature-engineered sensor data.

o Python environment with libraries for dimensionality reduction (e.g., Scikit-learn for PCA) or
deep learning (e.g., PyTorch, TensorFlow for Autoencoders).

Procedure (using Principal Component Analysis - PCA):

Apply PCA: Use PCA to reduce the dimensionality of the multi-sensor data into a single
principal component that captures the maximum variance in the data.

Select Principal Component: The first principal component often represents the dominant
trend of degradation and can be used as the Health Index.

Visualize HI: Plot the calculated HI over time for each engine to ensure it exhibits a
monotonic degradation trend.

Procedure (using an Autoencoder):

» Design Autoencoder Architecture: Construct a neural network with an encoder that
compresses the input sensor data into a lower-dimensional latent space, and a decoder that
reconstructs the original data from this latent representation.

Train the Autoencoder: Train the model on data from the healthy operational phase of the
engines. The goal is for the autoencoder to learn to reconstruct healthy data with low error.

Calculate Reconstruction Error as HI: As the engine degrades, the sensor data will deviate
from the healthy patterns. When this degraded data is fed into the trained autoencoder, the
reconstruction error will increase. This reconstruction error can be used as the Health Index.
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Protocol 3: Prognostic Modeling with LSTMs

Objective: To train a Long Short-Term Memory (LSTM) network to predict the RUL based on the
time-series of sensor data or the constructed Health Index.[14][15][16][17]

Materials:

e Time-windowed sensor data or HI data.

e Python environment with a deep learning framework (PyTorch or TensorFlow).
Procedure:

o Define LSTM Architecture: Design an LSTM network architecture. A typical architecture
consists of one or more LSTM layers followed by a dense output layer.

e Model Training:
o Split the data into training and validation sets.

o Train the LSTM model on the training data to minimize a loss function such as Mean
Squared Error (MSE) between the predicted RUL and the actual RUL.

o Use an optimizer like Adam or RMSprop.

o Hyperparameter Tuning: Experiment with different hyperparameters, such as the number of
LSTM layers, the number of units in each layer, the learning rate, and the batch size, to
optimize model performance.

¢ Model Evaluation: Evaluate the trained model on the validation set using performance
metrics.

Protocol 4: Prognostic Model Validation

Objective: To assess the performance of the trained prognostic model on unseen test data.
Materials:

» Trained prognostic model.
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o Test dataset.

Procedure:

o Prepare Test Data: Apply the same preprocessing and feature engineering steps to the test

data as were used for the training data.

e Predict RUL: Use the trained model to predict the RUL for each engine in the test set.

o Evaluate Performance: Calculate performance metrics to quantify the accuracy of the

predictions.

Table 3: Common Performance Metrics for Prognostic Models[18][19][20]

Metric

Formula

Description

Mean Squared Error (MSE)

@m)y*Z(y_i-y_in2

Measures the average of the

squares of the errors.

Root Mean Squared Error
(RMSE)

sqrt(MSE)

The square root of the MSE, in

the same units as the target.

Mean Absolute Error (MAE)

Wn) * =

y_i-y_i

R-squared (R?)

1-(y_i-y_)"2) 7 (2(y_i-
¥)"2)

Represents the proportion of
the variance for the dependent
variable that's explained by the

independent variables.

Scoring Function (NASA)

>(end/13) - 1) ford <0,
>(e™d/10)- 1) ford >=0

An asymmetric scoring
function that penalizes late
predictions more than early

ones.

Signaling Pathways and Logical Relationships

The relationships between the different stages of the prognostic workflow and the logic behind

different fusion approaches can be visualized to provide a clearer understanding.
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Kalman Filter-based Fusion Workflow

The Kalman filter is a state-space approach that is well-suited for fusing data from multiple
sensors to estimate the hidden state of a system (i.e., its health).[14][21][22][23][24]

Multi-Sensor
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Figure 2: Logical workflow of a Kalman filter for sensor fusion.

Deep Learning-based Fusion Architecture

Deep learning models, such as LSTMs and autoencoders, can learn complex, non-linear
relationships in the sensor data to perform fusion and prognostics.
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Figure 3: Arepresentative deep learning architecture for sensor fusion and RUL prediction.

Conclusion

The methodologies and protocols presented in these application notes provide a
comprehensive framework for leveraging sensor data fusion for more accurate prognostics. By
carefully following the outlined steps for data preprocessing, feature engineering, health index
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construction, and prognostic modeling, researchers and professionals can develop robust
models for predicting the remaining useful life of a wide range of systems. The choice of a
specific fusion technique will depend on the characteristics of the data, the complexity of the
system, and the available computational resources. It is recommended to experiment with
different approaches and to rigorously validate the resulting models to ensure their accuracy
and reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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